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Compound of Interest

Compound Name:
tris[4-(2-methylpropyl)phenyl]

phosphate

Cat. No.: B167221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Molecular Weight and Structure
Tris[4-(2-methylpropyl)phenyl] phosphate, an organophosphate compound, possesses a

precise molecular structure that dictates its chemical and physical properties. The molecular

formula for this compound is C30H39O4P.[1][2][3][4][5] Based on this composition, the

calculated molecular weight is 494.6 g/mol .[1][2][3][5][6]

Identifier Value

IUPAC Name tris[4-(2-methylpropyl)phenyl] phosphate[1][3]

CAS Number 68937-40-6[1][6]

Molecular Formula C30H39O4P[1][2][3][4][5]

Molecular Weight 494.6 g/mol [1][2][3][5][6]

Experimental Protocols
Synthesis of tris[4-(2-methylpropyl)phenyl] phosphate

The synthesis of tris[4-(2-methylpropyl)phenyl] phosphate is typically achieved through a

two-step process:
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Alkylation: The initial step involves the Friedel-Crafts alkylation of phenol with isobutylene.

This reaction is catalyzed by an acid and results in the formation of isobutylenated phenol.

Phosphorylation: The isobutylenated phenol is then reacted with a phosphorylating agent,

such as phosphorus oxychloride, to yield the final tris[4-(2-methylpropyl)phenyl]
phosphate product.[1]

Logical Relationship of Synthesis
Caption: Synthesis pathway of tris[4-(2-methylpropyl)phenyl] phosphate.

Applications and Research Context
Tris[4-(2-methylpropyl)phenyl] phosphate is primarily utilized as a flame retardant and

plasticizer in a variety of industrial applications.[1] Its effectiveness as a flame retardant is

attributed to its ability to form a protective char layer during combustion, which acts as a barrier

to heat and oxygen.[1][6]

Experimental Workflow for Flammability Testing

The evaluation of flame retardancy often involves standardized testing protocols. A general

workflow for such an experiment is outlined below.
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Start: Material Preparation

Prepare polymer samples with and without tris[4-(2-methylpropyl)phenyl] phosphate

UL 94 Vertical Burn Test Limiting Oxygen Index (LOI) Test Cone Calorimetry Analysis

Data Collection:
- Time to ignition

- Heat release rate
- Smoke production

Comparative Analysis of Flammability Characteristics

Conclusion: Evaluate Flame Retardant Efficacy

Click to download full resolution via product page

Caption: General workflow for evaluating the efficacy of a flame retardant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b167221?utm_src=pdf-body-img
https://www.benchchem.com/product/b167221?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Buy tris[4-(2-methylpropyl)phenyl] phosphate | 68937-40-6 [smolecule.com]

2. Cas 68937-40-6,Tris(isobutylphenyl) phosphate | lookchem [lookchem.com]

3. bocsci.com [bocsci.com]

4. chemwhat.com [chemwhat.com]

5. Tris(isobutylphenyl) phosphate CAS#: 68937-40-6 [m.chemicalbook.com]

6. tris[4-(2-methylpropyl)phenyl] phosphate | 68937-40-6 | Benchchem [benchchem.com]

To cite this document: BenchChem. [In-depth Technical Guide: tris[4-(2-methylpropyl)phenyl]
phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167221#tris-4-2-methylpropyl-phenyl-phosphate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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